2-Chloro-4-(4-chlorophenyl)thiazole

• IUPAC Name: 2-chloro-4-(4-chlorophenyl)-1,3-thiazole
• InChI: InChI=1S/C9H5Cl2NS/c10-7-3-1-6(2-4-7)8-5-13-9(11)12-8/h1-5H
• InChI Key: RVWSKHMFWGXGQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=N2)Cl)Cl
• Molecular Formula: C9H5Cl2NS
• DSSTOX Substance ID: DTXSID50613285
• Molecular Weight: 230.11 g/mol
• CAS RN: 2103-96-0

Description

2-Chloro-4-(4-chlorophenyl)thiazole is a chemical compound with the molecular formula C9H5Cl2NS and a molecular weight of 231.12.

Molecular Structure Analysis

The molecular structure of this compound consists of a thiazole ring attached to a chlorophenyl group at the 4-position and a chlorine atom at the 2-position. The SMILES string representation of this compound is Clc1ccc(cc1)-c2csc(Cl)n2.

Physical And Chemical Properties Analysis

This compound is a solid substance with a melting point of 97-101 °C. It has a molecular weight of 230.11 and its empirical formula is C9H5Cl2NS.

Scientific Research Applications

Corrosion Inhibition

2-Chloro-4-(4-chlorophenyl)thiazole and its derivatives have been explored for their potential as corrosion inhibitors. Research has shown that certain thiazole derivatives effectively inhibit the corrosion of iron metal. Quantum chemical parameters and molecular dynamics simulations have been utilized to predict the corrosion inhibition performances of these molecules, indicating that thiazole derivatives can form strong interactions with metal surfaces, thereby protecting them from corrosion (Kaya et al., 2016).

Crystallography

The structural features of this compound compounds have been studied through crystallography. Investigations into the crystal structure have revealed how the molecular structure influences the compound's properties, providing insights into the dihedral angles and hydrogen bonding within the compound (Nayak et al., 2009).

Drug Delivery Systems

Thiazole derivatives have been used to create novel systems for drug transport. For instance, gold nanoparticles stabilized with a complex of βcyclodextrin and 2-amino-4-(4-chlorophenyl)thiazole have shown promise as a drug delivery system. This system aims to improve solubility and stability, which are common challenges with thiazole-based drugs. The system has been evaluated for its permeability and antibacterial activity, suggesting its potential in therapeutic applications (Asela et al., 2017).

Antimicrobial Properties

Several studies have synthesized and evaluated thiazole derivatives for their antimicrobial properties. These compounds have been tested against a range of bacterial and fungal strains, showing varying levels of antibacterial and antifungal activity. The results suggest that this compound derivatives could be potential candidates for antimicrobial drug development (Dawane et al., 2010).

Molecular Dynamics and Theoretical Studies

The intramolecular interactions and hydrogen bonds in thiazole derivatives have been studied using theoretical and quantum chemical calculations. These studies provide valuable insights into the molecular dynamics, electronic properties, and reactivity of these compounds, which are crucial for understanding their behavior in various applications (Castro et al., 2007).

Safety and Hazards

This compound is classified as having acute toxicity (Category 3, Oral), skin irritation (Category 2), serious eye damage (Category 1), and specific target organ toxicity (single exposure, Category 3). It is also hazardous to the aquatic environment (long-term, Chronic Category 4).

Mechanism of Action

Target of Action

Thiazole derivatives have been found to have diverse biological activities, including antimicrobial, antifungal, and antiviral effects .

Mode of Action

It has been suggested that thiazole derivatives can interact with various biological targets, leading to changes in cellular processes . For instance, some thiazole derivatives have been found to induce apoptosis in parasites .

Biochemical Pathways

Thiazole derivatives have been associated with a broad range of pharmacological profiles, which are mainly determined by the nature of their substituents .

Result of Action

It has been suggested that thiazole derivatives can induce apoptosis in parasites .

Biochemical Analysis

Biochemical Properties

2-Chloro-4-(4-chlorophenyl)thiazole plays a significant role in biochemical reactions due to its interaction with various enzymes, proteins, and other biomolecules. It has been observed to interact with enzymes such as cytochrome P450, which is involved in the metabolism of many drugs and xenobiotics . The compound’s interaction with cytochrome P450 can lead to enzyme inhibition or activation, affecting the metabolic pathways of other substances. Additionally, this compound has shown potential antimicrobial activity by interacting with bacterial enzymes, disrupting their normal function and leading to cell death .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound has been found to inhibit the growth of certain cancer cells by inducing apoptosis and altering the expression of genes involved in cell cycle regulation . Furthermore, this compound can modulate cellular metabolism by affecting the activity of key metabolic enzymes, leading to changes in energy production and utilization .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. The compound binds to specific biomolecules, such as enzymes and receptors, leading to changes in their activity. For example, it can inhibit the activity of cytochrome P450 enzymes by binding to their active sites, preventing the metabolism of other substrates . Additionally, this compound can activate or inhibit signaling pathways by interacting with cell surface receptors, leading to downstream effects on gene expression and cellular function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability, degradation, and long-term effects on cellular function. The compound is relatively stable under standard laboratory conditions, but it can degrade over time when exposed to light or heat . Long-term studies have shown that prolonged exposure to this compound can lead to cumulative effects on cellular function, such as persistent changes in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as antimicrobial or anticancer activity . At high doses, it can cause toxic or adverse effects, including liver and kidney damage, due to its interaction with metabolic enzymes and the accumulation of toxic metabolites . Threshold effects have been observed, where a specific dosage range is required to achieve the desired therapeutic effect without causing toxicity .

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily through its interaction with cytochrome P450 enzymes . These enzymes catalyze the oxidation of the compound, leading to the formation of various metabolites. The compound can also affect metabolic flux by altering the activity of key enzymes involved in energy production and utilization . Additionally, this compound may interact with cofactors such as NADPH, influencing the overall metabolic balance within cells .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be taken up by cells through passive diffusion or active transport mechanisms . Once inside the cell, it may bind to intracellular proteins, affecting its localization and accumulation. The distribution of this compound within tissues can vary depending on factors such as blood flow, tissue permeability, and the presence of binding proteins .

Subcellular Localization

The subcellular localization of this compound can influence its activity and function. The compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . For example, it may localize to the mitochondria, where it can affect energy production and metabolic processes . The subcellular localization of this compound can also impact its interactions with other biomolecules, influencing its overall biochemical effects .